Cas no 2248336-84-5 (Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate)

• Product Name: Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate
• CAS No: 2248336-84-5
• MF: C₁₀H₈F₂LiNO₄
• MW: 251.112629890442
• CID: 6243112
• PubChem ID: 137935554
• Update Time: 2025-10-30

Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 2248336-84-5
• EN300-6499034
• lithium(1+) ion 2-[(3,5-difluorophenyl)carbamoyl]-2-methoxyacetate
• Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate

• Inchi： 1S/C10H9F2NO4.Li/c1-17-8(10(15)16)9(14)13-7-3-5(11)2-6(12)4-7;/h2-4,8H,1H3,(H,13,14)(H,15,16);/q;+1/p-1
• InChI Key： YTGVYZRNWKBRFW-UHFFFAOYSA-M
• SMILES： FC1C=C(C=C(C=1)NC(C(C(=O)[O-])OC)=O)F.[Li+]

Computed Properties

• Exact Mass: 251.05814249g/mol
• Monoisotopic Mass: 251.05814249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų

Additional information on Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate

Comprehensive Analysis of Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate (CAS No. 2248336-84-5)

The compound Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate (CAS No. 2248336-84-5) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced research. This lithium salt derivative combines a difluoroanilino moiety with a methoxy-3-oxopropanoate backbone, making it a subject of interest in fields such as organic synthesis, material science, and pharmaceutical development. Researchers are particularly intrigued by its potential role in modulating molecular interactions and its applicability in high-performance materials.

One of the most frequently searched questions related to this compound is: "What are the applications of Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate in modern chemistry?" The answer lies in its versatile reactivity profile. The presence of both lithium and difluoroanilino groups allows for unique catalytic and coordination properties, which are being explored in the development of novel synthetic pathways. Additionally, its methoxy-3-oxopropanoate component contributes to its solubility in polar solvents, a feature highly valued in formulation chemistry.

Another trending topic in the scientific community is the search for eco-friendly chemical alternatives. Interestingly, Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate has been studied for its potential in green chemistry applications. Its ability to act as a mild reagent in certain transformations reduces the need for harsh conditions, aligning with the global push toward sustainable practices. This aspect is particularly relevant to industries seeking to minimize environmental impact while maintaining high efficiency.

From a structural perspective, the 3,5-difluoroanilino group in this compound introduces electron-withdrawing characteristics, which can influence the electronic properties of derived materials. This has led to investigations into its use in organic electronic devices, such as OLEDs and photovoltaic cells. The integration of lithium further enhances ionic conductivity, a critical factor in energy storage applications. These attributes make CAS No. 2248336-84-5 a compound of interest in the rapidly growing field of renewable energy technologies.

In the context of pharmaceutical research, the difluoroanilino moiety is often associated with bioactive molecules. While this compound is not directly used in drug formulations, its structural analogs have been explored for their potential in medicinal chemistry. Researchers are particularly interested in its scaffold as a building block for targeted drug delivery systems, leveraging its unique physicochemical properties to enhance bioavailability and stability.

The synthesis and characterization of Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate require advanced analytical techniques, including NMR spectroscopy and mass spectrometry. These methods are essential for confirming the purity and structural integrity of the compound, which is crucial for its application in high-precision research. The growing demand for high-purity specialty chemicals has further highlighted the importance of rigorous quality control in the production of such compounds.

In summary, Lithium;3-(3,5-difluoroanilino)-2-methoxy-3-oxopropanoate (CAS No. 2248336-84-5) represents a fascinating intersection of chemistry, materials science, and sustainability. Its multifaceted properties and potential applications continue to drive research and innovation, making it a compound worth watching in the coming years. As the scientific community delves deeper into its capabilities, we can expect to uncover even more exciting possibilities for this remarkable molecule.